Cas no 56964-63-7 (3-Pentanone,2,4-dimethyl-1,5-diphenyl-)

• Product Name: 3-Pentanone,2,4-dimethyl-1,5-diphenyl-
• CAS No: 56964-63-7
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• CID: 374779
• PubChem ID: 134446
• Update Time: 2025-04-19

3-Pentanone,2,4-dimethyl-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,2,4-dimethyl-1,5-diphenyl-
• 2,4-Dibenzyl-3-pentanone
• 2,4-dimethyl-1,5-diphenylpentan-3-one
• 1,5-Diphenyl-2,4-dimethyl-3-pentanol
• 2,4-Dibenzyl-3-pentanon
• 2,4-Dimethyl-1,5-diphenyl-3-pentanone
• 2,4-Dimethyl-1,5-diphenyl-pentan-3-on
• 2,4-dimethyl-1,5-diphenyl-pentan-3-one
• 2,5-Dibenzylcyclopentanone
• 3-Pentanone,2,4-dibenzyl
• 3-Pentanone,2,4-dimethyl-1,5-diphenyl
• phenyl-2-propyl ketone
• 3-Pentanone, 2,4-dimethyl-1,5-diphenyl-
• SCHEMBL7613299
• 4-07-00-01485 (Beilstein Handbook Reference)
• 3-Pentanone, 2,4-dibenzyl-
• 56964-63-7
• 52186-05-7
• BRN 3330276
• CHEMBL3273604
• DTXSID00966551

• Inchi： 1S/C19H22O/c1-15(13-17-9-5-3-6-10-17)19(20)16(2)14-18-11-7-4-8-12-18/h3-12,15-16H,13-14H2,1-2H3
• InChI Key： RWZWFHRQQFEXTQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC1C=CC=CC=1)C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.16700
• Monoisotopic Mass: 266.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.31310